Cas no 4910-04-7 (3-(Tert-Butyl)-4-hydroxybenzonitrile)
4910-04-7 structure
Product Name:3-(Tert-Butyl)-4-hydroxybenzonitrile
CAS No:4910-04-7
MF:C11H13NO
MW:175.227022886276
MDL:MFCD16999179
CID:839424
PubChem ID:18454723
Update Time:2025-04-19
3-(Tert-Butyl)-4-hydroxybenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-TERT-BUTYL-4-HYDROXYBENZONITRILE
- 3-(tert-Butyl)-4-hydroxybenzonitrile
- 2-tert-Butyl-4-cyanophenol
- Benzonitrile, 3-(1,1-dimethylethyl)-4-hydroxy-
- WOQNZPYFQSOAJS-UHFFFAOYSA-N
- MB25599
- FCH1151831
- SY045098
- AM806587
- AX8231664
- Z4791
- ST24022632
- 3-(1,1-dimethylethyl)-4-hydroxybenzonitrile
- 4910-04-7
- 3-tert-Butyl-4-hydroxy-benzonitrile
- CS-0160098
- SCHEMBL5368308
- DB-128111
- DS-17948
- DTXSID80594013
- AKOS015999936
- MFCD16999179
- 3-(Tert-Butyl)-4-hydroxybenzonitrile
-
- MDL： MFCD16999179
- Inchi： 1S/C11H13NO/c1-11(2,3)9-6-8(7-12)4-5-10(9)13/h4-6,13H,1-3H3
- InChI Key： WOQNZPYFQSOAJS-UHFFFAOYSA-N
- SMILES： OC1C=CC(C#N)=CC=1C(C)(C)C
Computed Properties
- Exact Mass: 175.099714038g/mol
- Monoisotopic Mass: 175.099714038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 44
Experimental Properties
- Density: 1.07±0.1 g/cm3 (20 ºC 760 Torr),
- Solubility: Very slightly soluble (0.17 g/l) (25 º C),
3-(Tert-Butyl)-4-hydroxybenzonitrile Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-(Tert-Butyl)-4-hydroxybenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 216752-1g |
3-(tert-Butyl)-4-hydroxybenzonitrile |
4910-04-7 | 95% | 1g |
￡185.00 | 2022-03-01 | |
| Fluorochem | 216752-10g |
3-(tert-Butyl)-4-hydroxybenzonitrile |
4910-04-7 | 95% | 10g |
￡832.00 | 2022-03-01 | |
| TRC | B810110-50mg |
3-(tert-Butyl)-4-hydroxybenzonitrile |
4910-04-7 | 50mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B810110-100mg |
3-(tert-Butyl)-4-hydroxybenzonitrile |
4910-04-7 | 100mg |
$ 65.00 | 2022-06-06 | ||
| TRC | B810110-500mg |
3-(tert-Butyl)-4-hydroxybenzonitrile |
4910-04-7 | 500mg |
$ 185.00 | 2022-06-06 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T17740-1g |
3-(tert-Butyl)-4-hydroxybenzonitrile |
4910-04-7 | 97% | 1g |
¥1199.0 | 2023-09-06 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T17740-5g |
3-(tert-Butyl)-4-hydroxybenzonitrile |
4910-04-7 | 97% | 5g |
¥3579.0 | 2023-09-06 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T17740-10g |
3-(tert-Butyl)-4-hydroxybenzonitrile |
4910-04-7 | 97% | 10g |
¥6229.0 | 2023-09-06 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B848119-1g |
3-(tert-Butyl)-4-hydroxybenzonitrile |
4910-04-7 | 98% | 1g |
￥671.40 | 2022-09-29 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B848119-250mg |
3-(tert-Butyl)-4-hydroxybenzonitrile |
4910-04-7 | 98% | 250mg |
￥286.20 | 2022-09-29 |
3-(Tert-Butyl)-4-hydroxybenzonitrile Suppliers
Amadis Chemical Company Limited
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Audited Supplier
(CAS:4910-04-7)3-(Tert-Butyl)-4-hydroxybenzonitrile
Order Number:A913978
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 12:50
Price ($):276.0
Email:sales@amadischem.com
3-(Tert-Butyl)-4-hydroxybenzonitrile Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:4910-04-7)3-(Tert-Butyl)-4-hydroxybenzonitrile
Purity:99%
Quantity:5g
Price ($):276.0